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Compound of Interest

Compound Name: JNJ-18038683

Cat. No.: B1244105 Get Quote

Product Name: JNJ-18038683

Chemical Name: (3-(4-chlorophenyl)-1,4,5,6,7,8-hexahydro-1-(phenylmethyl)pyrazolo[3,4-

d]azepine)

Mechanism of Action: JNJ-18038683 is a potent and highly selective antagonist of the

serotonin 5-HT7 receptor.[1][2] The 5-HT7 receptor, a G-protein coupled receptor (GPCR), is

predominantly expressed in critical brain regions associated with learning, memory, and mood

regulation, including the hippocampus, thalamus, and cortex.[3][4] By blocking the activation of

this receptor by serotonin, JNJ-18038683 serves as a precise pharmacological tool to probe

the functional significance of 5-HT7 receptor signaling in cognitive processes.

Applications in Learning and Memory Research: The 5-HT7 receptor is implicated in

fundamental neuronal processes such as thermoregulation, circadian rhythm, learning, and

memory.[4] Activation of the 5-HT7 receptor stimulates downstream signaling cascades that

promote neurite outgrowth, dendritic spine formation, and synaptogenesis, all of which are

cellular mechanisms underlying neural plasticity and memory formation.[3][5][6]

JNJ-18038683 allows researchers to investigate the necessity of 5-HT7 receptor activity in

various learning and memory paradigms. Preclinical studies in animal models have

demonstrated that JNJ-18038683 possesses nootropic (cognition-enhancing) and

antidepressant-like effects.[1][7] These findings suggest that blocking 5-HT7 receptors can

modulate neural circuits to improve cognitive performance and mood. However, clinical trials in

human patients with bipolar disorder have not shown a significant improvement in cognitive
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impairment compared to placebo, highlighting the complex role of the serotonergic system and

the need for further preclinical investigation.[2][8]

These application notes provide protocols for using JNJ-18038683 in two standard preclinical

models of learning and memory: the Novel Object Recognition (NOR) test and Contextual Fear

Conditioning.

5-HT7 Receptor Signaling Pathways
The 5-HT7 receptor transduces signals through two primary G-protein-mediated pathways.

JNJ-18038683 acts by blocking the initial binding of serotonin (5-HT) to the receptor, thereby

inhibiting both downstream cascades.
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Caption: 5-HT7 receptor signaling pathways antagonized by JNJ-18038683.

Experimental Protocols
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Novel Object Recognition (NOR) Test
The NOR test is a widely used assay to evaluate recognition memory in rodents.[9][10] The test

is based on the innate tendency of mice and rats to spend more time exploring a novel object

than a familiar one.[11][12]

Methodology

Habituation (Day 1):

Gently place each animal into the empty testing arena (e.g., a 40 x 40 x 40 cm open field

box).

Allow the animal to explore freely for 5-10 minutes to acclimate to the environment.[9]

Return the animal to its home cage. Clean the arena thoroughly between animals to

remove olfactory cues.

Training/Familiarization (Day 2):

Administer JNJ-18038683 or vehicle control (e.g., intraperitoneal injection) 30-60 minutes

prior to the training session.

Place two identical objects (A1 and A2) in opposite corners of the arena.

Place the animal in the center of the arena and allow it to explore the objects for a 5-10

minute session.[9]

The total time spent exploring both objects should be recorded. Exploration is defined as

the animal's nose being within 2 cm of the object and pointing towards it.

Return the animal to its home cage.

Testing (Day 2, after retention interval):

After a defined retention interval (e.g., 1 hour for short-term memory, 24 hours for long-

term memory), place the animal back in the arena.
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One of the familiar objects is replaced with a novel object (A1 and B). The position of the

novel object should be counterbalanced across animals.

Allow the animal to explore freely for 5 minutes and record the time spent exploring the

familiar object (T_familiar) and the novel object (T_novel).

Data Analysis

Calculate the Discrimination Index (DI) to quantify recognition memory:

DI = (T_novel - T_familiar) / (T_novel + T_familiar)

A positive DI indicates a preference for the novel object and intact recognition memory. A DI

close to zero suggests a memory deficit.

Compare the DI between the JNJ-18038683-treated group and the vehicle control group

using an appropriate statistical test (e.g., t-test or ANOVA).
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Day 1: Habituation

Animal explores empty arena
(5-10 min)

Day 2: Training & Testing

Administer JNJ-18038683
or Vehicle

Training Phase:
Explore two identical objects (A+A)

Retention Interval
(e.g., 1h or 24h)

Testing Phase:
Explore familiar and novel object (A+B)

Data Analysis:
Calculate Discrimination Index
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Day 1: Training (Acquisition)

Administer JNJ-18038683
or Vehicle

Place animal in context
(Baseline exploration)

Deliver Unconditioned Stimulus
(e.g., footshock)

Day 2: Testing (Retrieval)

Re-expose animal to the same context
(No shock)

Measure Freezing Behavior

Data Analysis:
Calculate % Freezing Time
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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